3-Chloro-6-[4-(2-fluorophenyl)piperazin-1-yl]pyridazine

• CAS No.: 100240-32-2
• Molecular Formula: C14H14ClFN4
• Molecular Weight: 292.74 g/mol
• IUPAC Name: 3-chloro-6-[4-(2-fluorophenyl)piperazin-1-yl]pyridazine
• InChI: InChI=1S/C14H14ClFN4/c15-13-5-6-14(18-17-13)20-9-7-19(8-10-20)12-4-2-1-3-11(12)16/h1-6H,7-10H2
• InChI Key: QEOKQYCZZXYXCY-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=NN=C(C=C2)Cl)C3=CC=CC=C3F

Description

3-Chloro-6-[4-(2-fluorophenyl)piperazin-1-yl]pyridazine is a useful research compound. Its molecular formula is C14H14ClFN4 and its molecular weight is 292.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.1 parts of 3,6-dichloropyridazine, 3 parts of 1-(2-fluorophenyl)piperazine, 3.2 parts of sodium carbonate, 0.1 parts of potassium iodide and 72 parts of N,N-dimethylformamide was stirred and heated over weekend at 60° C. The reaction mixture was poured into water. The precipitated product was filtered off and dissolved in trichloromethane. The organic layer was dried, filtered and evaporated. The residue was purified by filtration over silica gel using a mixture of trichloromethane and methanol (98:2 by volume) as eluent. The pure fractions were collected and the eluent was evaporated. The residue was crystallized from a mixture of 2-propanol and 2,2'-oxybispropane, yielding 4.5 parts (77%) of 3-chloro-6-[4-(2-fluorophenyl)-1-piperazinyl]pyridazine; mp. 148.0° C. (compound 9).